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Compound of Interest

Compound Name: jc-1

Cat. No.: B7765246 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorescent dye

JC-1, a comprehensive understanding of safety and handling protocols is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this valuable research tool.

Essential Safety and Personal Protective Equipment
(PPE)
When handling JC-1, which is harmful if swallowed, causes skin and eye irritation, and may

cause respiratory irritation, adherence to strict safety protocols is crucial.[1] The following

personal protective equipment is mandatory:

Hand Protection: Disposable nitrile gloves are the minimum requirement.[2] If there is a risk

of splashing, consider double-gloving or using gloves with extended cuffs.[2]

Eye Protection: Safety glasses with side shields are required. When preparing solutions or in

situations with a splash hazard, chemical splash goggles and a face shield worn over them

are necessary.[3][4]

Body Protection: A lab coat, preferably a cotton or cotton/poly blend, should be worn to

protect against spills.[3][5]

Respiratory Protection: While no special respiratory protection is typically required with

proper ventilation, if you are working with the powdered form and there is a risk of inhalation,
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a respirator may be necessary.[1]

Operational Plan: From Preparation to Analysis
A systematic approach to handling JC-1 will minimize risks and ensure accurate experimental

results.

Stock Solution Preparation
JC-1 is often supplied as a lyophilized powder and is typically dissolved in an organic solvent

like dimethyl sulfoxide (DMSO).[6][7]

Preparation Area: Conduct all weighing and initial dissolution of the JC-1 powder within a

chemical fume hood to avoid inhalation of the powder.

Solvent Handling: DMSO is readily absorbed through the skin, so careful handling with

appropriate gloves is essential.

Reconstitution: To prepare a 5 mM stock solution, for example, 1 mg of JC-1 powder can be

reconstituted in 0.31 mL of DMSO.[6] Ensure the powder is fully dissolved.

Storage: Store the stock solution at -20°C, protected from light.[8] It is recommended to

aliquot the stock solution to avoid repeated freeze-thaw cycles.

Staining Protocol for Flow Cytometry
This protocol is a general guideline and may need optimization for specific cell types and

experimental conditions.

Cell Preparation: Culture cells to the desired density.

Induce Apoptosis (if applicable): Treat cells with the desired agent to induce apoptosis

according to your experimental protocol.

JC-1 Working Solution: Immediately before use, dilute the 100X JC-1 stock solution to a 1X

working concentration in pre-warmed cell culture medium or assay buffer.[9]
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Staining: Resuspend the cells in the 1X JC-1 working solution and incubate for 15-30

minutes at 37°C in a CO2 incubator.[9][10]

Washing: Centrifuge the cells and remove the supernatant. Wash the cells with an

appropriate buffer (e.g., PBS).[10]

Analysis: Resuspend the cells in the buffer and analyze by flow cytometry within 15 minutes

for optimal results.[10]

Disposal Plan
Proper disposal of JC-1 and contaminated materials is critical to prevent environmental

contamination and ensure laboratory safety.

Liquid Waste: Collect all liquid waste containing JC-1, including staining solutions and wash

buffers, in a designated, sealed, and clearly labeled hazardous waste container.

Solid Waste: Dispose of all contaminated solid waste, such as pipette tips, centrifuge tubes,

and gloves, in a designated hazardous waste container.

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with JC-1 using an appropriate laboratory disinfectant.

Institutional Guidelines: Always follow your institution's specific guidelines for hazardous

waste disposal.

Quantitative Data Summary
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Property Value Source

Molecular Formula C25H27Cl4IN4 [8]

Molecular Weight 652.23 g/mol [8]

Monomer Excitation (Max) ~490 nm [6]

Monomer Emission (Max) ~527 nm (Green) [8][11][12]

J-aggregate Excitation (Max) ~585 nm [8]

J-aggregate Emission (Max) ~590 nm (Red) [8][11]

Solubility in DMSO ~5 mg/mL [8]

Mechanism of Action: Visualizing Mitochondrial
Health
JC-1 is a cationic dye that accumulates in mitochondria in a membrane potential-dependent

manner. In healthy cells with a high mitochondrial membrane potential (ΔΨm), JC-1 forms

aggregates (J-aggregates) that emit red fluorescence.[7] In apoptotic or unhealthy cells with a

low ΔΨm, JC-1 remains in its monomeric form in the cytoplasm and emits green fluorescence.

[7][12] This shift from red to green fluorescence is a key indicator of mitochondrial

depolarization, an early event in apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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